Cas no 2228394-03-2 (3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole
• CAS No: 2228394-03-2
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6511374
• PubChem ID: 165685875
• Update Time: 2025-10-31

3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole
• 2228394-03-2
• EN300-1747239

• Inchi： 1S/C7H13N3/c1-5-3-7(4-9-8)6(2)10-5/h3,9-10H,4,8H2,1-2H3
• InChI Key： VXQHFJKMSGHEII-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CNN)=C1C

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.8Ų

Additional information on 3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole

Comprehensive Overview of 3-(Hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 2228394-03-2)

3-(Hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 2228394-03-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a pyrrole ring substituted with hydrazine and methyl groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₁₃N₃, highlights its potential for applications in drug discovery and material science.

The growing interest in heterocyclic compounds like 3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole aligns with current trends in medicinal chemistry, where researchers focus on small-molecule therapeutics and targeted drug delivery systems. Recent studies emphasize its role in designing enzyme inhibitors and antioxidant agents, addressing prevalent health concerns such as oxidative stress and metabolic disorders. This compound’s hydrazine moiety further enhances its reactivity, making it valuable for covalent bonding strategies in bioconjugation.

From an industrial perspective, CAS No. 2228394-03-2 is often explored for its potential in polymer chemistry and catalysis. Its stability under mild conditions and compatibility with diverse reaction environments make it a candidate for green chemistry applications. Researchers are also investigating its utility in photodynamic therapy (PDT), a cutting-edge approach for treating dermatological conditions, leveraging its pyrrole backbone for light-activated functionalities.

Environmental and safety considerations are paramount when handling 3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole. While not classified as hazardous, standard laboratory protocols for hydrazine derivatives should be followed to ensure safe storage and handling. The compound’s biodegradability profile is under study, reflecting the broader demand for eco-friendly chemicals in line with global sustainability goals.

In summary, 3-(hydrazinylmethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 2228394-03-2) represents a promising scaffold for multidisciplinary research. Its applications span pharmaceuticals, materials science, and environmental chemistry, driven by its adaptable structure and functional groups. As scientific inquiries into heterocyclic frameworks expand, this compound is poised to play a pivotal role in advancing innovation across these fields.